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Compound of Interest

Compound Name: FiVe1

Cat. No.: B15583851 Get Quote

Essential Safety and Handling Guide for FiVe1
For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of FiVe1, a

vimentin-binding small molecule inhibitor used in cancer research. All personnel must review

and understand this guidance before working with this compound.

Compound Information
Identifier Value

IUPAC Name
8-Chloro-4-(4-(3-chlorophenyl)piperazin-1-

yl)cinnoline[1]

CAS Number 932359-76-7

Chemical Formula C₁₈H₁₆Cl₂N₄

Molecular Weight 359.25 g/mol

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
FiVe1 is a bioactive small molecule with potential health risks. Due to the absence of a specific

Safety Data Sheet (SDS), a conservative approach based on its chemical structure (a

chlorinated aromatic compound with a piperazine moiety) and its common solvent (DMSO) is

mandatory.

Potential Hazards:

Skin and Eye Irritation/Corrosion: The piperazine component suggests FiVe1 may cause skin

burns and serious eye damage.[2][3][4]

Respiratory and Skin Sensitization: May cause allergic skin reactions or asthma-like

symptoms if inhaled.[2][4]

Enhanced Absorption: When dissolved in Dimethyl Sulfoxide (DMSO), FiVe1's absorption

through the skin is likely enhanced, potentially increasing systemic exposure and toxicity.[5]

Unknown Toxicity: As a research compound, the full toxicological profile of FiVe1 is unknown.

Required Personal Protective Equipment (PPE)
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Protection Type Specification Reasoning

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile or

neoprene).

To protect against direct

contact and potential

degradation of the outer glove

by DMSO.

Eye Protection
Chemical splash goggles or a

full-face shield.

To protect eyes from splashes

of both the powder and its

solutions.[5]

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection
Use in a certified chemical

fume hood.

To prevent inhalation of the

powder and aerosols from

solutions.[6]

Operational Plan: Handling and Storage
Handling FiVe1 Powder:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment.

Weighing: Conduct all weighing of FiVe1 powder within the chemical fume hood to minimize

inhalation risk.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.

Preparing FiVe1 Solutions in DMSO:
Solvent Handling: DMSO is a combustible liquid and should be kept away from heat and

ignition sources.[7]

Dissolving FiVe1: Add the DMSO to the weighed FiVe1 powder slowly and carefully within

the fume hood.
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Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and appropriate hazard symbols.

Storage:
FiVe1 Powder: Store in a tightly sealed container in a cool, dry, and dark place.[1]

FiVe1 in DMSO Stock Solutions: Store in tightly sealed vials at -20°C for long-term storage.

[1]

Disposal Plan
All waste containing FiVe1 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

pipette tips, tubes, gloves) in a designated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Collect all liquid waste containing FiVe1 and

DMSO in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated Clothing
Remove and launder contaminated clothing

separately before reuse.

Experimental Workflow and Mechanism of Action
FiVe1 selectively inhibits the growth of mesenchymal cancer cells by targeting the protein

vimentin. This leads to a cascade of events culminating in mitotic catastrophe.
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FiVe1 functions by directly binding to vimentin, which disrupts its normal function during cell

division, leading to mitotic catastrophe in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15583851?utm_src=pdf-body
https://www.benchchem.com/product/b15583851?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583851?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/28613
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. echemi.com [echemi.com]

3. chemicalbook.com [chemicalbook.com]

4. tcichemicals.com [tcichemicals.com]

5. nbinno.com [nbinno.com]

6. marquette.edu [marquette.edu]

7. depts.washington.edu [depts.washington.edu]

To cite this document: BenchChem. [Personal protective equipment for handling FiVe1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583851#personal-protective-equipment-for-
handling-five1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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